Cas no 1378671-81-8 (1,2-Difluoro-4-(trifluoromethoxy)benzene)

1,2-Difluoro-4-(trifluoromethoxy)benzene structure
1378671-81-8 structure
Product Name:1,2-Difluoro-4-(trifluoromethoxy)benzene
CAS No:1378671-81-8
MF:C7H3F5O
MW:198.090139627457
CID:3043808
PubChem ID:53427764
Update Time:2024-11-04

1,2-Difluoro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Difluoro-4-(trifluoromethoxy)benzene
    • 3,4-Difluoro-1-(trifluoromethoxy)benzene 99%
    • Benzene, 1,2-difluoro-4-(trifluoromethoxy)-
    • BBL103747
    • DB-345490
    • FWWOBFYWVKAXNS-UHFFFAOYSA-N
    • AKOS015911856
    • CS-0445516
    • 3,4-Difluoro-1-(trifluoromethoxy)benzene
    • DTXSID00699635
    • STL557557
    • 1378671-81-8
    • MFCD13194832
    • MS-20691
    • 1,2-difluoro-4-(trifluoromethoxyl)benzene
    • MDL: MFCD13194832
    • Inchi: 1S/C7H3F5O/c8-5-2-1-4(3-6(5)9)13-7(10,11)12/h1-3H
    • InChI Key: FWWOBFYWVKAXNS-UHFFFAOYSA-N
    • SMILES: C1(F)=CC=C(OC(F)(F)F)C=C1F

Computed Properties

  • Exact Mass: 198.01040553g/mol
  • Monoisotopic Mass: 198.01040553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

1,2-Difluoro-4-(trifluoromethoxy)benzene Pricemore >>

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